N-(2,4-dimethylphenyl)-N'-(2-ethylhexyl)thiourea

• IUPAC Name: 1-(2,4-dimethylphenyl)-3-(2-ethylhexyl)thiourea
• InChI: InChI=1S/C17H28N2S/c1-5-7-8-15(6-2)12-18-17(20)19-16-10-9-13(3)11-14(16)4/h9-11,15H,5-8,12H2,1-4H3,(H2,18,19,20)
• InChI Key: WTZNUCVEFGFFGE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CNC(=S)NC1=C(C=C(C=C1)C)C
• Molecular Formula: C17H28N2S
• Molecular Weight: 292.5 g/mol

Description

N-(2,4-dimethylphenyl)-N'-(2-ethylhexyl)thiourea, commonly known as DMPT, is an organic compound that has gained significant attention in the field of aquaculture and animal feed industry. DMPT is a feed attractant that enhances the palatability of fish and shrimp feed, leading to increased feed intake and growth performance. In addition to its use in animal feed, DMPT has also been studied for its potential applications in various fields, including medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of DMPT in improving feed intake and growth performance of aquatic species is not fully understood. However, studies have suggested that DMPT may act on the olfactory and gustatory receptors of fish and shrimp, enhancing their ability to detect and respond to feed. DMPT may also stimulate the production of digestive enzymes, leading to improved nutrient absorption and utilization.
Biochemical and physiological effects:
DMPT has been shown to have various biochemical and physiological effects on aquatic species. Studies have reported that DMPT can increase the activity of digestive enzymes, such as amylase, lipase, and protease, leading to improved nutrient utilization. DMPT can also enhance the immune response of fish and shrimp, leading to improved disease resistance. In addition, DMPT has been shown to have antioxidant properties, protecting aquatic species from oxidative stress.

Advantages and Limitations for Lab Experiments

DMPT is a useful tool for studying the feeding behavior and growth performance of aquatic species in laboratory experiments. DMPT can be used to enhance the palatability of feed, leading to increased feed intake and growth performance. However, the use of DMPT in laboratory experiments requires precise control of dosage and concentration, as excessive use of DMPT can lead to overfeeding and negative effects on aquatic species.

Future Directions

The potential applications of DMPT in various fields, including medicine, agriculture, and environmental science, are still being explored. Future research could focus on the development of new synthesis methods for DMPT, the identification of the specific receptors and enzymes targeted by DMPT, and the optimization of dosage and concentration for different aquatic species. In addition, research could explore the potential of DMPT in improving the nutrient utilization and disease resistance of terrestrial animals, such as poultry and livestock.

Scientific Research Applications

DMPT has been extensively studied for its potential applications in aquaculture and animal feed industry. Research has shown that DMPT can significantly improve the growth performance, feed intake, and feed conversion ratio of various aquatic species, including fish and shrimp. DMPT is also considered a safe and environmentally friendly feed additive, as it does not have any adverse effects on the environment or human health.